Cas no 958300-06-6 (Pgitc)

Pgitc structure
Pgitc structure
Product Name:Pgitc
CAS No:958300-06-6
MF:C27H43NO9S
MW:557.696627855301
CID:2852930
PubChem ID:16212932
Update Time:2025-04-21

Pgitc Chemical and Physical Properties

Names and Identifiers

    • [(2R,3R,4S,5R,6R)-3,4,5-tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate
    • DTXSID90583736
    • 2,3,4,6-Tetra-O-pivaloyl-
    • 2,3,4,6-Tetra-O-pivaloyl- beta -D-glucopyranosyl isothiocyanate
    • W-201313
    • 2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosyl isothiocyanate
    • 2,3,4,6-Tetrakis-O-(2,2-dimethylpropanoyl)-N-(sulfanylidenemethylidene)-beta-D-glucopyranosylamine
    • A-D-glucopyranosyl isothiocyanate
    • 2,3,4,6-Tetra-O-pivaloyl-beta-D-glucopyranosyl isothiocyanate, for chiral derivatization, >=95.0% (HPLC)
    • 958300-06-6
    • PGITC
    • Pgitc
    • Inchi: 1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16-,17+,18-,19-/m1/s1
    • InChI Key: QCEYERYMOHEQHK-UJWQCDCRSA-N
    • SMILES: S=C=N[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C(C)(C)C)=O)O1)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 557.26585312g/mol
  • Monoisotopic Mass: 557.26585312g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 14
  • Complexity: 944
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 159Ų

Pgitc Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:3-10

Pgitc Pricemore >>

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